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Compound of Interest

Compound Name: R 761

Cat. No.: B1239047 Get Quote

For researchers, scientists, and drug development professionals handling R 761, also identified

as the Werner syndrome RecQ helicase inhibitor HRO-761 (CAS Number: 2869954-34-5),

adherence to strict safety and disposal protocols is paramount to ensure a safe laboratory

environment and regulatory compliance. This guide provides essential, step-by-step

information for the proper management and disposal of this compound.

Hazard Identification and Safety Precautions
Based on available safety data, HRO-761 is classified with the following hazards.[1] Personal

protective equipment (PPE) is critical to mitigate exposure risks.
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Hazard Classification GHS Code
Required Personal
Protective Equipment
(PPE)

Acute toxicity, oral Category 4 (H302)

Protective gloves, protective

clothing, eye protection, face

protection.

Skin corrosion/irritation Category 2 (H315)
Protective gloves, protective

clothing.

Serious eye damage/eye

irritation
Category 2A (H319) Eye protection, face protection.

Specific target organ toxicity,

single exposure (Respiratory

tract irritation)

Category 3 (H335)

Use only outdoors or in a well-

ventilated area. Avoid

breathing

dust/fume/gas/mist/vapors/spr

ay.

Experimental Protocols: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent wider

contamination and exposure.

Small Spill Protocol:

Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood.

Wear Appropriate PPE: Don two pairs of nitrile gloves, a lab coat, and safety glasses with

side shields.

Contain the Spill: Cover the spill with an absorbent, liquid-binding material such as diatomite

or a universal binder.

Collect the Absorbed Material: Carefully sweep or scoop the contained material into a

designated chemical waste container.
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Decontaminate the Area: Wipe the spill area with a cloth dampened with alcohol. Wash the

area with soap and water.

Dispose of Waste: All contaminated materials, including gloves and wipes, must be disposed

of as hazardous waste.

Large Spill Protocol:

Evacuate the Area: Immediately alert others and evacuate the immediate vicinity.

Restrict Access: Prevent entry to the contaminated area.

Seek Assistance: Contact your institution's Environmental Health and Safety (EHS) office or

emergency response team.

Ventilate the Area: If it is safe to do so, increase ventilation to the room.

Proper Disposal Procedures
The primary directive for the disposal of HRO-761 is to act in accordance with local, state, and

federal regulations.[1] The following is a general procedural workflow:

Waste Segregation:

Solid Waste: Unused or expired HRO-761 powder, and any materials contaminated with

the solid compound (e.g., weigh boats, contaminated gloves), should be collected in a

clearly labeled, sealed container for solid chemical waste.

Liquid Waste: Solutions containing HRO-761 should be collected in a designated, leak-

proof container for hazardous liquid waste. Do not mix with other incompatible waste

streams.

Sharps Waste: Any needles, syringes, or other sharps contaminated with HRO-761 must

be disposed of in a designated sharps container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "HRO-761," and the associated hazards (e.g., "Toxic," "Irritant").
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Storage: Store waste containers in a designated, secure area, away from incompatible

materials, until they are collected by your institution's hazardous waste management service.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal company.
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Caption: Workflow for the proper disposal of HRO-761 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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